Cas no 2166803-74-1 (1-(aminomethyl)cyclohexylmethanesulfonyl fluoride)

• Product Name: 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride
• CAS No: 2166803-74-1
• MF: C₈H₁₆FNO₂S
• MW: 209.281544685364
• CID: 6212279
• PubChem ID: 165565850
• Update Time: 2025-06-15

1-(aminomethyl)cyclohexylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride
• [1-(aminomethyl)cyclohexyl]methanesulfonyl fluoride
• EN300-1577126
• 2166803-74-1

• Inchi： 1S/C8H16FNO2S/c9-13(11,12)7-8(6-10)4-2-1-3-5-8/h1-7,10H2
• InChI Key： AYORXMPLTHPFCJ-UHFFFAOYSA-N
• SMILES： S(CC1(CN)CCCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 209.08857809g/mol
• Monoisotopic Mass: 209.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride

Comprehensive Overview of 1-(Aminomethyl)cyclohexylmethanesulfonyl Fluoride (CAS No. 2166803-74-1): Properties, Applications, and Research Insights

1-(Aminomethyl)cyclohexylmethanesulfonyl fluoride (CAS No. 2166803-74-1) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research due to its unique structural features and versatile reactivity. This compound, characterized by its cyclohexyl backbone and aminomethyl functional group, serves as a critical intermediate in organic synthesis, medicinal chemistry, and materials science. Its methanesulfonyl fluoride moiety further enhances its utility as a reactive handle for selective modifications, making it a valuable tool for researchers exploring click chemistry and bioconjugation strategies.

In recent years, the demand for sulfonyl fluoride-based compounds has surged, driven by their applications in proteomics and chemical biology. The compound’s ability to form stable covalent bonds with nucleophilic residues (e.g., serine or tyrosine) aligns with the growing interest in activity-based protein profiling (ABPP), a technique widely used to study enzyme function and drug discovery. As researchers increasingly focus on targeted covalent inhibitors, 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride offers a promising scaffold for designing selective probes.

From a structural perspective, the cyclohexyl ring in this compound provides rigidity and lipophilicity, which can influence binding affinity and pharmacokinetic properties in drug development. The aminomethyl group introduces a site for further derivatization, enabling the attachment of fluorescent tags or other functional groups for imaging or therapeutic purposes. Such features have made this compound a subject of interest in fragment-based drug design (FBDD), where small molecular fragments are optimized into high-affinity ligands.

The synthesis of 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride typically involves multi-step organic transformations, including nucleophilic substitution and fluorination reactions. Recent advancements in flow chemistry and catalytic fluorination have improved the efficiency of producing such compounds, addressing challenges related to yield and purity. These innovations align with the broader trend toward green chemistry, where minimizing waste and hazardous reagents is prioritized.

Beyond pharmaceutical applications, this compound has potential uses in polymer chemistry and material science. Its reactive sulfonyl fluoride group can participate in polymerization reactions or serve as a crosslinking agent for functional materials. Researchers are also exploring its role in surface modification techniques, where covalent immobilization of molecules is required for sensors or coatings.

As the scientific community continues to explore covalent inhibitors and chemical probes, 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride stands out as a versatile building block. Its compatibility with high-throughput screening platforms and bioorthogonal chemistry further expands its utility. For laboratories seeking reliable chemical intermediates or research reagents, this compound represents a compelling option with broad applicability.

In summary, 1-(aminomethyl)cyclohexylmethanesulfonyl fluoride (CAS No. 2166803-74-1) exemplifies the intersection of synthetic chemistry and biological research. Its structural attributes and reactivity profile position it as a valuable asset for advancing drug discovery, diagnostic tools, and functional materials. Ongoing studies will likely uncover new applications, reinforcing its importance in contemporary scientific endeavors.